68-11-1

Thioglycolic acid

In Stock

• CAS RN:
• 68-11-1

• Formula:
• C2H4O2S
  HSCH2COOH
  C2H4O2S

• InChI:
• InChI=1S/C2H4O2S/c3-2(4)1-5/h5H,1H2,(H,3,4)

• InChIKey:
• CWERGRDVMFNCDR-UHFFFAOYSA-N

• Thioglycolic acid appears as a colorless liquid with an unpleasant odor. Density 1.325 g / cm3. Used to make permanent wave solutions and depilatories. Corrosive to metals and tissue.
  Thioglycolic acid is a sulfur-containing carboxylic acid. It is a conjugate acid of a thioglycolate(1-).
  Thioglycolic acid is under investigation in clinical trial NCT03238105 (Treatment of Periorbicular Hyperchromia Comparing 10% Thioglycolic Acid Peeling Versus Pulsed Intense Light).

1-(2-Hydroxyethyl)-4-methylpyridin-1-ium bromide

Usually In Stock

• CAS RN:
• 26468-11-1

• Formula:
• C8H12BrNO

• InChI:
• InChI=1S/C8H12NO.BrH/c1-8-2-4-9(5-3-8)6-7-10;/h2-5,10H,6-7H2,1H3;1H/q+1;/p-1

• InChIKey:
• VCAVRJKEXWPELA-UHFFFAOYSA-M

• 1-(2-Hydroxyethyl)-4-methylpyridin-1-ium bromide is a useful research compound. Its molecular formula is C8H12BrNO and its molecular weight is 218.09 g/mol. The purity is usually 95%.

(1H-Imidazol-1-yl)phenyl(diethylamino)phosphine sulfide

• CAS RN:
• 13568-11-1

• Formula:
• C13H18N3PS

• InChI:
• InChI=1S/C13H18N3PS/c1-3-15(4-2)17(18,16-11-10-14-12-16)13-8-6-5-7-9-13/h5-12H,3-4H2,1-2H3

• InChIKey:
• FEAFQIPVURBKOC-UHFFFAOYSA-N

• (1H-Imidazol-1-yl)phenyl(diethylamino)phosphine sulfide, also known as (1H-Imidazol-1-yl)phenyl(diethylamino)phosphine sulfide, is a useful research compound. Its molecular formula is C13H18N3PS and its molecular weight is 279.34 g/mol. The purity is usually 95%.

2,4-Bis(2-ethylhexoxycarbonyl)benzoic acid

In Stock

• CAS RN:
• 63468-11-1

• Formula:
• C25H38O6

• InChI:
• InChI=1S/C25H38O6/c1-5-9-11-18(7-3)16-30-24(28)20-13-14-21(23(26)27)22(15-20)25(29)31-17-19(8-4)12-10-6-2/h13-15,18-19H,5-12,16-17H2,1-4H3,(H,26,27)

• InChIKey:
• WXSCEQXIHBEPIQ-UHFFFAOYSA-N

• 2,4-Bis(2-ethylhexoxycarbonyl)benzoic acid is a useful research compound. Its molecular formula is C25H38O6 and its molecular weight is 434.6 g/mol. The purity is usually 95%.

Perrhenic acid

In Stock

• CAS RN:
• 13768-11-1

• Formula:
• HO4Re

• InChI:
• InChI=1S/H2O.3O.Re/h1H2;;;;/q;;;;+1/p-1

• InChIKey:
• UGSFIVDHFJJCBJ-UHFFFAOYSA-M

• Perrhenic acid is a useful research compound. Its molecular formula is HO4Re and its molecular weight is 251.21 g/mol. The purity is usually 95%.

1-phospho-alpha-D-glucuronic acid

In Stock

• CAS RN:
• 13168-11-1

• Formula:
• C6H11O10P

• InChI:
• InChI=1S/C6H11O10P/c7-1-2(8)4(5(10)11)15-6(3(1)9)16-17(12,13)14/h1-4,6-9H,(H,10,11)(H2,12,13,14)/t1-,2-,3+,4-,6+/m0/s1

• InChIKey:
• AIQDYKMWENWVQJ-QIUUJYRFSA-N

• D-Glucuronic acid 1-phosphate, also known as D-glucuronate-1-p or delta-glucuronate 1-phosphate, belongs to the class of organic compounds known as glucuronic acid derivatives. Glucuronic acid derivatives are compounds containing a glucuronic acid moiety (or a derivative), which consists of a glucose moiety with the C6 carbon oxidized to a carboxylic acid. D-Glucuronic acid 1-phosphate is soluble (in water) and a moderately acidic compound (based on its pKa). D-Glucuronic acid 1-phosphate can be converted into D-glucuronic acid.
  D-glucuronic acid 1-phosphate is a uronic acid phosphate consisting of D-glucuronic acid having a phosphate group attached at the 1-position. It derives from a D-glucuronic acid. It is a conjugate acid of a D-glucuronate 1-phosphate.

2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-phenylacetamide

In Stock

• CAS RN:
• 869068-11-1

• Formula:
• C11H11N5O2S

• InChI:
• InChI=1S/C11H11N5O2S/c12-16-10(18)6-13-15-11(16)19-7-9(17)14-8-4-2-1-3-5-8/h1-6H,7,12H2,(H,14,17)

• InChIKey:
• MDDWQUYWAPXZLZ-UHFFFAOYSA-N

• 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-phenylacetamide is a useful research compound. Its molecular formula is C11H11N5O2S and its molecular weight is 277.3. The purity is usually 95%.

3-(4-Fluorophenyl)-4'-thiomethylpropiophenone

In Stock

• CAS RN:
• 898768-11-1

• Formula:
• C16H15FOS

• InChI:
• InChI=1S/C16H15FOS/c1-19-15-9-5-13(6-10-15)16(18)11-4-12-2-7-14(17)8-3-12/h2-3,5-10H,4,11H2,1H3

• InChIKey:
• SRJNJOKWVWGGKL-UHFFFAOYSA-N

• 3-(4-Fluorophenyl)-4'-thiomethylpropiophenone is a useful research compound. Its molecular formula is C16H15FOS and its molecular weight is 274.4 g/mol. The purity is usually 95%.

PD-160725 2-hydroxyethanesulfonate

In Stock

• CAS RN:
• 186268-11-1

• Formula:
• C17H24N4O8S

• InChI:
• InChI=1S/C15H18N4O4/c1-9-10(8-18-5-3-2-4-6-18)13-11(7-12(9)19(22)23)16-14(20)15(21)17-13/h7H,2-6,8H2,1H3,(H,16,20)(H,17,21)

• InChIKey:
• PCVFALGXHRFVHN-UHFFFAOYSA-N

• PD-160725 2-hydroxyethanesulfonate is a useful research compound. Its molecular formula is C17H24N4O8S and its molecular weight is 444.5 g/mol. The purity is usually 95%.

8-[4-(4-Methoxyphenyl)piperazin-1-yl]-1,3-dimethyl-7-[(2-methylphenyl)methyl]purine-2,6-dione

Usually In Stock

• CAS RN:
• 652168-11-1

• Formula:
• C26H30N6O3

• InChI:
• InChI=1S/C26H30N6O3/c1-18-7-5-6-8-19(18)17-32-22-23(28(2)26(34)29(3)24(22)33)27-25(32)31-15-13-30(14-16-31)20-9-11-21(35-4)12-10-20/h5-12H,13-17H2,1-4H3

• InChIKey:
• FIPTUHPKGKXWAS-UHFFFAOYSA-N

• 8-[4-(4-Methoxyphenyl)piperazin-1-yl]-1,3-dimethyl-7-[(2-methylphenyl)methyl]purine-2,6-dione is a useful research compound. Its molecular formula is C26H30N6O3 and its molecular weight is 474.565. The purity is usually 95%.

3-(1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine

Usually In Stock

• CAS RN:
• 1174868-11-1

• Formula:
• C13H16F3N5

• InChI:
• InChI=1S/C13H16F3N5/c1-2-21-9(8-10(19-21)13(14,15)16)12-18-17-11-6-4-3-5-7-20(11)12/h8H,2-7H2,1H3

• InChIKey:
• UVWUOMKMPQOJKY-UHFFFAOYSA-N

• 3-(1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine is a useful research compound. Its molecular formula is C13H16F3N5 and its molecular weight is 299.301. The purity is usually 95%.

5-(Cyclopentyloxy)-2-fluoropyridine

In Stock

• CAS RN:
• 1548168-11-1

• Formula:
• C10H12FNO

• InChI:
• InChI=1S/C10H12FNO/c11-10-6-5-9(7-12-10)13-8-3-1-2-4-8/h5-8H,1-4H2

• InChIKey:
• IZZWPZDHQKDQNJ-UHFFFAOYSA-N

• 5-(Cyclopentyloxy)-2-fluoropyridine is a useful research compound. Its molecular formula is C10H12FNO and its molecular weight is 181.21 g/mol. The purity is usually 95%.

5-(3-Chlorobenzoyl)-2-chloropyridine

In Stock

• CAS RN:
• 1187168-11-1

• Formula:
• C12H7Cl2NO

• InChI:
• InChI=1S/C12H7Cl2NO/c13-10-3-1-2-8(6-10)12(16)9-4-5-11(14)15-7-9/h1-7H

• InChIKey:
• XTEHBOZQORDTAQ-UHFFFAOYSA-N

• 5-(3-Chlorobenzoyl)-2-chloropyridine is a useful research compound. Its molecular formula is C12H7Cl2NO and its molecular weight is 252.09 g/mol. The purity is usually 95%.

N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-1-(methylsulfonyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1797068-11-1

• Formula:
• C20H22N4O5S

• InChI:
• InChI=1S/C20H22N4O5S/c1-30(26,27)24-10-8-14(9-11-24)20(25)21-16-6-3-2-5-15(16)13-18-22-19(23-29-18)17-7-4-12-28-17/h2-7,12,14H,8-11,13H2,1H3,(H,21,25)

• InChIKey:
• APNIMYAISFTEAB-UHFFFAOYSA-N

• N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-1-(methylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H22N4O5S and its molecular weight is 430.48. The purity is usually 95%.

Ethyl 7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate

Usually In Stock

• CAS RN:
• 2248268-11-1

• Formula:
• C13H17NO2

• InChI:
• InChI=1S/C13H17NO2/c1-3-16-13(15)11-9(2)6-7-10-5-4-8-14-12(10)11/h6-7,14H,3-5,8H2,1-2H3

• InChIKey:
• SEWSXEMUXNKEIY-UHFFFAOYSA-N

• Ethyl 7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.284. The purity is usually 95%.